Cas no 649559-66-0 (Ferrocene,1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-,(2S)-)

• Product Name: Ferrocene,1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-,(2S)-
• CAS No: 649559-66-0
• MF: C₃₆H₃₆FeO₂P₂
• MW: 618.462372779846
• MDL: MFCD06658128
• CID: 500211
• PubChem ID: 24889128
• Update Time: 2026-04-29

Ferrocene,1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-,(2S)- Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-,(2S)-
• (S)-1-{(RP)-2-[Di(2-furyl)phosphino]ferrocenyl}ethyldi(3,5-xylyl)phosphine
• (R)-1-((SP)-2-[DI(2-FURYL)PHOSPHINO]FERROCENYL)ETHYLDI(3,5-XYLYL)PHOSPHINE
• (R)-1-[(S)-2-[DI(2-FURYL)PHOSPHINO]FERROCENYL]ETHYLDI(3,5-XYLYL)PHOSPHINE
• (S)-(+)-1-[(R)-2-(DI-2-FURYLPHOSPHINO)FERROCENYL]ETHYLDI-3,5-XYLYLPHOSPHINE
• (S)-1-[(R)-2-[DI(2-FURYL)PHOSPHINO]FERROCENYL]ETHYLDI(3,5-XYLYL)PHOSPHINE
• (R,R)-1-[1-[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]ETHYL]-2-[DI(2-FURYL)PHOSPHINO]FERROCENE
• (S,S)-1-[1-[BIS(3,5-DIMETHYLPHENYL)PHOSPHINO]ETHYL]-2-[DI(2-FURYL)PHOSPHINO]FERROCENE
• JOSIPHOS SL-J015-1
• (S)-1-[(Rp)-2-[Di(2-furyl)phosphino]ferrocenyl]ethyl di(3,5-xylyl)phosphine

• MDL： MFCD06658128
• Inchi： InChI=1S/C31H31O2P2.C5H6.Fe/c1-21-15-22(2)18-26(17-21)34(27-19-23(3)16-24(4)20-27)25(5)28-9-6-10-29(28)35(30-11-7-13-32-30)31-12-8-14-33-31;1-2-4-5-3-1;/h6-20,25H,1-5H3;1-4H,5H2;/t25-;;/m0../s1
• InChI Key： URXBJEXATYKLQG-WLOLSGMKSA-N
• SMILES： CC1=CC(=CC(=C1)P([C@@H](C)[C]2C=CC=C2P(C3=CC=CO3)C4=CC=CO4)C5=CC(=CC(=C5)C)C)C.C1=CCC=C1.[Fe]

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 622
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Specific Rotation: +376° (c 0.5, CHCl3)

Ferrocene,1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-,(2S)- Security Information

• WGK Germany：3
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Other Chemical Reagents

Additional information on Ferrocene,1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-,(2S)-

Ferrocene, 1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-, (2S)- (CAS No. 649559-66-0): A Comprehensive Overview

Ferrocene, 1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-, (2S)- (CAS No. 649559-66-0) is a complex organometallic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, often referred to as a chiral ferrocene phosphine, is characterized by its unique structural features and remarkable catalytic properties. The combination of the ferrocene core and the chiral phosphine ligands makes it an invaluable reagent in asymmetric synthesis and catalysis.

The ferrocene core in this compound is a well-known organometallic structure consisting of an iron atom sandwiched between two cyclopentadienyl rings. This core provides exceptional stability and electronic properties, making it a versatile platform for the design of advanced catalysts and ligands. The chiral phosphine ligands attached to the ferrocene core are crucial for imparting enantioselectivity in various chemical reactions, particularly in asymmetric catalysis.

The specific structure of 1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-, (2S)- is designed to optimize both steric and electronic effects. The bis(3,5-dimethylphenyl)phosphino group provides a bulky environment that influences the reaction selectivity, while the di-2-furanylphosphino group introduces additional electronic effects that can be fine-tuned for specific applications. The (1S)-(2S) stereochemistry ensures that the compound exhibits high enantioselectivity in catalytic processes.

Recent research has highlighted the potential of this compound in various applications. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated its effectiveness as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions. The high enantioselectivity achieved using this chiral ferrocene phosphine ligand has opened new avenues for the synthesis of chiral pharmaceutical intermediates and fine chemicals.

Another notable application of Ferrocene, 1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-, (2S)- is in the field of homogeneous catalysis. Researchers at the University of California, Berkeley, have reported its use in rhodium-catalyzed hydroformylation reactions. The unique combination of steric and electronic properties provided by this ligand has led to improved reaction yields and selectivities compared to traditional ligands.

In addition to its catalytic applications, this compound has also shown promise in materials science. A study published in Advanced Materials explored its use as a precursor for the synthesis of chiral metal-organic frameworks (MOFs). The chiral nature of the ferrocene phosphine ligand was found to influence the chirality transfer to the MOF structure, leading to novel materials with potential applications in enantioselective separations and sensing.

The synthesis of Ferrocene, 1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-, (2S)- involves several steps that require precise control over both steric and electronic factors. Typically, the synthesis begins with the preparation of the chiral phosphine ligands through a series of organometallic reactions. These ligands are then coupled with ferrocene using well-established coupling protocols such as Stille or Suzuki coupling reactions.

The characterization of this compound is typically performed using a combination of spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the stereochemistry of the final product.

In conclusion, Ferrocene, 1-[(1S)-1-[bis(3,5-dimethylphenyl)phosphino]ethyl]-2-(di-2-furanylphosphino)-, (2S)- (CAS No. 649559-66-0) is a highly specialized organometallic compound with a wide range of applications in asymmetric synthesis, catalysis, and materials science. Its unique structural features and high enantioselectivity make it an essential tool for researchers working on advanced chemical transformations and material development.